Cas no 33446-27-4 (DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol)

• Product Name: DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol
• CAS No: 33446-27-4
• Molecular Formula: C₁₂H₁₆O
• Molecular Weight: 176.25484
• MDL: MFCD00065230
• CID: 309620
• PubChem ID: 98258

DL-α-Cyclopropyl-α,4-dimethylbenzyl Alcohol Properties

Names and Identifiers

• Benzenemethanol, a-cyclopropyl-a,4-dimethyl-
• α-cyclopropyl-α-4-dimethylbenzyl alcohol
• 1-Cyclopropyl-1-(p-tolyl)ethanol
• SCHEMBL1349032
• Alpha-cyclopropyl-alpha,p-dimethylbenzyl alcohol
• NSC 93953
• dl-alpha-Cyclopropyl-alpha,p-dimethylbenzyl alcohol
• Benzyl alcohol,p-dimethyl-, dl-
• 1-Cyclopropyl-1-(4-methylphenyl)ethan-1-ol
• NSC93953
• alpha-Cyclopropyl-alpha-4-dimethylbenzyl alcohol
• NSC-93953
• Ethanol, dl-
• Ethanol, 1-cyclopropyl-1-(p-tolyl)-, dl-
• 33446-27-4
• IJYCFWNBUFSFNP-UHFFFAOYSA-N
• dl-1-Cyclopropyl-1-(p-tolyl)ethanol
• Benzyl alcohol, alpha-cyclopropyl-p,alpha-dimethyl-, (+-)-
• AKOS010011168
• dl-Cyclopropyl methyl p-tolyl carbinol
• Benzyl alcohol, alpha-cyclopropyl-alpha,p-dimethyl-, dl-
• NS00055557
• WLN: L3TJ AXQ1&R D1
• 16145-97-4
• 1-cyclopropyl-1-(4-methylphenyl)ethanol
• DTXSID10955072
• BRN 2250934
• dl-.alpha.-Cyclopropyl-.alpha.,p-dimethylbenzyl alcohol
• EINECS 251-525-9
• Benzyl alcohol,.alpha.-dimethyl-, (.+-.)-

• MDL： MFCD00065230
• InChIKey： IJYCFWNBUFSFNP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O/c1-9-3-5-10(6-4-9)12(2,13)11-7-8-11/h3-6,11,13H,7-8H2,1-2H3
• SMILES： CC1=CC=C(C=C1)C(C)(C2CC2)O

Computed Properties

• Exact Mass: 176.12018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 176.120115130g/mol
• Heavy Atom Count: 13
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• Boiling Point: 284.0±9.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes